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Compound of Interest

Compound Name: ML191

Cat. No.: B15603092

Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper handling and

disposal of ML191 (CAS 931695-79-3), a GPR55 antagonist. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure laboratory

safety and proper chemical handling.

A Safety Data Sheet (SDS) from Cayman Chemical indicates that ML191 is not classified as a

hazardous substance according to the Globally Harmonized System (GHS).[1] However, as

with any research chemical, it should be handled with care, and standard laboratory safety

protocols should be followed. The product information sheet advises that the material should be

considered hazardous until further information is available.[2]

Essential Safety and Handling Information
Before handling ML191, it is crucial to be familiar with its properties and to use appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Safety Goggles: Protect eyes from any potential splashes or fine particles.
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Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn to prevent skin

contact.

Laboratory Coat: To protect skin and clothing.

General Handling Precautions:

Avoid ingestion, inhalation, and contact with eyes and skin.[2]

Wash hands thoroughly after handling.[2]

Use in a well-ventilated area.

Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of ML191.

Property Value Source(s)

CAS Number 931695-79-3 [1]

Molecular Formula C₂₄H₂₅N₃O₃ [2]

Molecular Weight 403.5 g/mol [2]

Appearance Crystalline solid [2]

Solubility
Soluble in DMSO (approx. 5

mg/ml)
[2]

Storage Temperature -20°C [2]

Hazard Classification
Not classified as hazardous

according to GHS
[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended steps for the proper disposal of ML191. This

procedure is designed to minimize risks and ensure compliance with standard laboratory

practices for non-hazardous chemical waste.

Waste Segregation and Collection
Proper segregation of chemical waste is fundamental to laboratory safety.

Solid Waste:

Collect unused ML191 powder and any materials contaminated with solid ML191 (e.g.,

weighing paper, contaminated gloves, pipette tips) in a designated and clearly labeled

chemical waste container.

The container should be made of a compatible material and have a secure lid to prevent

spills.

Label the container as "Non-Hazardous Chemical Waste" and include the full chemical

name: "ML191 (CAS 931695-79-3)".

Liquid Waste (Solutions containing ML191):

Collect solutions of ML191 (e.g., in DMSO) in a separate, clearly labeled container for

non-hazardous liquid chemical waste.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

The container should be leak-proof and stored in secondary containment to prevent spills.

Label the container with "Non-Hazardous Liquid Waste," the solvent used (e.g., DMSO),

and "Contains ML191 (CAS 931695-79-3)".

Storage Pending Disposal
Store the sealed waste containers in a designated satellite accumulation area within the

laboratory.
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Ensure the storage area is away from general laboratory traffic and is clearly marked.

Do not accumulate large quantities of waste. Arrange for pickup by your institution's

Environmental Health and Safety (EHS) department in a timely manner.

Final Disposal
NEVER dispose of ML191, either in solid or liquid form, down the drain or in the regular

trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste. EHS professionals are trained in the proper handling and transportation of

laboratory waste to licensed disposal facilities.

Experimental Protocols
No specific experimental protocols for the disposal of ML191 were cited in the search results.

The disposal procedure provided above is based on standard laboratory practices for non-

hazardous chemical waste and information from the available Safety Data Sheet.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of ML191.
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Caption: Workflow for the proper disposal of ML191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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